Cas no 2227893-27-6 (2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine)

• Product Name: 2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine
• CAS No: 2227893-27-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 5834758
• PubChem ID: 165442013
• Update Time: 2025-05-23

2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine
• 2,4-dimethoxy-3-[(2S)-oxiran-2-yl]pyridine
• EN300-1795743
• 2227893-27-6

• Inchi： 1S/C9H11NO3/c1-11-6-3-4-10-9(12-2)8(6)7-5-13-7/h3-4,7H,5H2,1-2H3/t7-/m1/s1
• InChI Key： OKRRCKDKBZLLAR-SSDOTTSWSA-N
• SMILES： O1C[C@@H]1C1C(=NC=CC=1OC)OC

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.9Ų

Additional information on 2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine

Introduction to 2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine (CAS No. 2227893-27-6)

2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2227893-27-6, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyridine core substituted with methoxy groups at the 2 and 4 positions, and an enantiomerically pure (2S)-oxirane ring at the 3-position. The unique structural configuration of this compound makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The pyridine moiety is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically relevant compounds. Pyridine derivatives exhibit a wide spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The presence of methoxy groups at the 2 and 4 positions enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the (2S)-oxiran-2-yl substituent introduces a stereocenter, which is essential for achieving enantioselective pharmacological effects. This stereochemical specificity has been increasingly recognized as a key determinant in the efficacy and safety of many drugs.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can facilitate asymmetric synthesis. The (2S)-oxiran-2-ylpyridine scaffold serves as an excellent platform for studying enantioselective reactions, particularly in the context of transition metal-catalyzed transformations. For instance, studies have demonstrated that this compound can be employed in cross-coupling reactions to construct complex molecular architectures with high enantiomeric purity. Such reactions are pivotal in the synthesis of advanced intermediates for drug candidates.

The pharmaceutical industry has leveraged 2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine as a building block in several high-throughput screening campaigns aimed at identifying novel bioactive compounds. Its structural features allow for facile modifications at multiple positions, enabling chemists to explore diverse chemical space. Notably, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in cancer progression and inflammatory diseases. The methoxy groups provide handles for further functionalization, while the pyridine ring contributes to interactions with biological targets such as receptors and enzymes.

Advances in computational chemistry have further enhanced the utility of CAS No. 2227893-27-6 in drug discovery. Molecular modeling studies indicate that this compound can bind to specific pockets on protein targets with high affinity. By integrating experimental data with computational predictions, researchers can optimize the structure of 2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine to improve its pharmacokinetic properties and target engagement. This interdisciplinary approach has accelerated the identification of lead compounds for clinical development.

The synthesis of (2S)-oxiran-2-ylpyridine derivatives presents unique challenges due to the need for maintaining stereochemical integrity throughout the synthetic sequence. Recent methodologies have focused on developing robust asymmetric synthetic routes that preserve enantiomeric purity. Transition metal-catalyzed asymmetric epoxidation and rearrangement reactions have emerged as powerful tools for constructing the oxirane moiety with high enantiomeric excess. These advances have made it feasible to produce large quantities of enantiomerically pure intermediates like CAS No. 2227893-27-6, which are indispensable for downstream applications.

In conclusion, 2,4-dimethoxy-3-(2S)-oxiran-2-ylpyridine (CAS No. 2227893-27-6) represents a versatile and pharmacologically relevant compound that continues to inspire innovation in medicinal chemistry. Its unique structural features make it an invaluable asset in the quest for novel therapeutics targeting various diseases. As research progresses, it is anticipated that new synthetic strategies and applications will further highlight its importance in drug discovery and development.